thiophen-2-yl(4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone
Description
Thiophen-2-yl(4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone, also known as TTPM, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. TTPM belongs to the class of piperazine derivatives and is synthesized through a multi-step process involving several chemical reactions.
Scientific Research Applications
Anticancer Activity
The compound’s unique structure makes it a promising candidate for cancer research. Its 1,2,3-triazole moiety and pyrazole ring have been associated with antitumor properties. Researchers are exploring its potential as an anticancer agent, targeting specific pathways or receptors involved in tumor growth and metastasis .
Anti-Inflammatory and Analgesic Properties
Pyrazole-based compounds often exhibit anti-inflammatory and analgesic effects. This compound’s pyrazole ring could be harnessed for pain management and inflammation reduction. Investigating its interactions with relevant enzymes and receptors may yield valuable insights .
Vasodilator Applications
Compounds containing pyrazole rings have vasodilatory properties. Researchers might explore this compound’s ability to relax blood vessels, potentially aiding in cardiovascular health or treating conditions like hypertension .
Antiviral and Antibacterial Studies
Given the diverse pharmacological activities of pyrazole derivatives, investigating this compound’s antiviral and antibacterial potential is crucial. It could contribute to the development of novel antiviral drugs or antibiotics .
Cytoprotective Effects
Pyrazole-based molecules have cytoprotective properties, shielding cells from oxidative stress or damage. Researchers may explore whether this compound can protect against cellular injury caused by various stressors .
Obesity and Metabolic Disorders
The pyrazole ring has been linked to metabolic regulation. Investigating whether this compound affects adipogenesis, lipid metabolism, or insulin sensitivity could provide insights into obesity management and related disorders .
Potential Antitubercular Agent
Considering the urgent need for new antitubercular drugs, researchers might evaluate this compound’s efficacy against Mycobacterium tuberculosis. Its unique structure could offer advantages over existing treatments .
Other Applications
Hydrazones, a class to which this compound belongs, exhibit diverse biological properties. Further studies could uncover additional applications, such as antifungal, anticonvulsant, or cardioprotective effects .
properties
IUPAC Name |
[4-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]piperazin-1-yl]-thiophen-2-ylmethanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N6OS/c1-14-4-6-15(7-5-14)24-17(19-20-21-24)13-22-8-10-23(11-9-22)18(25)16-3-2-12-26-16/h2-7,12H,8-11,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YHCOKAIPLPMDNK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C(=NN=N2)CN3CCN(CC3)C(=O)C4=CC=CS4 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N6OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
thiophen-2-yl(4-((1-(p-tolyl)-1H-tetrazol-5-yl)methyl)piperazin-1-yl)methanone | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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